Cas no 630399-78-9 (1H-Indole-3-acetaldehyde, 4-bromo-7-fluoro-)
630399-78-9 structure
Product Name:1H-Indole-3-acetaldehyde, 4-bromo-7-fluoro-
CAS No:630399-78-9
MF:C10H7BrFNO
MW:256.071085214615
CID:1646791
Update Time:2024-09-12
1H-Indole-3-acetaldehyde, 4-bromo-7-fluoro- Chemical and Physical Properties
Names and Identifiers
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- 1H-Indole-3-acetaldehyde, 4-bromo-7-fluoro-
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- Inchi: 1S/C10H7BrFNO/c11-7-1-2-8(12)10-9(7)6(3-4-14)5-13-10/h1-2,4-5,13H,3H2
- InChI Key: AQGXZVDIHIMBBI-UHFFFAOYSA-N
- SMILES: N1C2=C(C(Br)=CC=C2F)C(CC=O)=C1
Computed Properties
- Exact Mass: 254.96951
Experimental Properties
- Density: 1.680±0.06 g/cm3(Predicted)
- Boiling Point: 404.2±40.0 °C(Predicted)
- PSA: 32.86
- pka: 14.36±0.30(Predicted)
1H-Indole-3-acetaldehyde, 4-bromo-7-fluoro- Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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